molecular formula C20H30O13 B042667 Kelampayoside A CAS No. 87562-76-3

Kelampayoside A

Cat. No. B042667
CAS RN: 87562-76-3
M. Wt: 478.4 g/mol
InChI Key: CKGKQISENBKOCA-FHXQZXMCSA-N
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Description

Kelampayoside A is a natural product derived from Callicarpa peii . It is a type of phenol and has a molecular formula of C20H30O13 . It appears as a powder .


Synthesis Analysis

The synthesis of Kelampayoside A involves chromatographic methods and spectral analysis, including UV, IR, MS, 1H-NMR, and 13C-NMR . An expeditious route to the synthesis of kelampayosides A and B has been reported, using chemo-selective NIS/cat. TfOH glycosylation and BF3•Et2O-catalyzed condensation .


Molecular Structure Analysis

The molecular structure of Kelampayoside A is complex, with a molecular weight of 478.5 g/mol . The SMILES notation for Kelampayoside A is COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O .


Physical And Chemical Properties Analysis

Kelampayoside A is a powder with a molecular weight of 478.5 g/mol . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .

Scientific Research Applications

Antioxidant Activity

Kelampayoside A exhibits antioxidant properties, making it a promising candidate for protecting cells from oxidative damage. In a DPPH assay (commonly used to assess antioxidant capacity), Kelampayoside A demonstrated an EC50 value of 35.7 µg/mL . Its ability to scavenge free radicals suggests potential benefits in preventing cellular damage associated with oxidative stress.

Anti-Inflammatory Activity

Studies suggest that Kelampayoside A may possess anti-inflammatory properties. By inhibiting the production of inflammatory mediators, it could help mitigate inflammation in various contexts. Further research is needed to elucidate the specific mechanisms involved.

Neuroprotective Effects

Kelampayoside A has shown promise in protecting nerve cells (neurons). Research indicates that it may enhance neuronal survival and shield neurons from damage. These neuroprotective properties could have implications for conditions related to neuronal degeneration.

Safety and Hazards

The safety data sheet for Kelampayoside A suggests that in case of contact with eyes or skin, flush with plenty of water . If ingested or inhaled, medical attention should be sought immediately . It should be stored below -20°C .

properties

IUPAC Name

(2R,3S,4S,5R,6S)-2-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-(3,4,5-trimethoxyphenoxy)oxane-3,4,5-triol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H30O13/c1-27-10-4-9(5-11(28-2)16(10)29-3)32-18-15(24)14(23)13(22)12(33-18)6-30-19-17(25)20(26,7-21)8-31-19/h4-5,12-15,17-19,21-26H,6-8H2,1-3H3/t12-,13-,14+,15-,17+,18-,19-,20-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKGKQISENBKOCA-FHXQZXMCSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)OC2C(C(C(C(O2)COC3C(C(CO3)(CO)O)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=CC(=C1OC)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@](CO3)(CO)O)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H30O13
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101317142
Record name Kelampayoside A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101317142
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

478.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name Kelampayoside A
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0038714
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Product Name

Kelampayoside A

CAS RN

87562-76-3
Record name Kelampayoside A
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=87562-76-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Kelampayoside A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101317142
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Kelampayoside A
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0038714
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

132 - 134 °C
Record name Kelampayoside A
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0038714
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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